(2E)-2-{3-[(4-chlorobenzyl)oxy]benzylidene}hydrazinecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(2E)-2-{3-[(4-chlorobenzyl)oxy]benzylidene}hydrazinecarboximidamide” is a chemical compound with the molecular formula C15H15ClN4O . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound consists of a hydrazinecarboximidamide group attached to a benzylidene group, which is further connected to a (4-chlorobenzyl)oxy group . The molecular weight is 302.76.Physical and Chemical Properties Analysis
The compound has a molecular weight of 302.76. Other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current resources.Scientific Research Applications
Synthesis and Structural Modifications
The synthesis of compounds related to "(2E)-2-{3-[(4-chlorobenzyl)oxy]benzylidene}hydrazinecarboximidamide" often involves condensation reactions with aromatic aldehydes, acetic anhydride, or reactions with hydroxylamine and alkylamines. These processes yield a variety of derivatives, including triazolo-fused azoles and chalcones. For instance, Badr et al. (1988) explored the condensation and cyclization reactions of 2-hydrazinobenzoxazole and related compounds, yielding triazolo- and triazino-fused ketones and chalcones upon reaction with aromatic aldehydes (Badr, Mahmoud, Mahgoub, & Hozien, 1988).
Biological Activities
Compounds derived from "this compound" have been evaluated for various biological activities, including antimicrobial and antitumor properties. For example, Gouda et al. (2010) synthesized new thiazole and pyrazole derivatives, assessing their antimicrobial effectiveness, with some showing promising results (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010). Additionally, Easmon et al. (2006) studied the antitumor activities of 2-benzoxazolyl hydrazones, identifying compounds with effective inhibition of cancer cell proliferation (Easmon, Pürstinger, Thies, Heinisch, & Hofmann, 2006).
Advanced Applications
Further research delves into the synthesis of novel compounds with enhanced biological activities. For instance, Babahan et al. (2014) investigated vicinal dioxime ligands containing thiosemicarbazone units, evaluating their in vitro anti-neoplastic activity against human leukemia cell lines. This study demonstrated significant antiproliferative effects, highlighting the therapeutic potential of such compounds (Babahan, Özmen, Orhan, Kazar, & Değirmenci, 2014).
Safety and Hazards
Properties
IUPAC Name |
2-[(E)-[3-[(4-chlorophenyl)methoxy]phenyl]methylideneamino]guanidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN4O/c16-13-6-4-11(5-7-13)10-21-14-3-1-2-12(8-14)9-19-20-15(17)18/h1-9H,10H2,(H4,17,18,20)/b19-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTJZAXLVDWOJOL-DJKKODMXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCC2=CC=C(C=C2)Cl)C=NN=C(N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)OCC2=CC=C(C=C2)Cl)/C=N/N=C(N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.